Cas no 153854-74-1 (5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione)
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione Chemical and Physical Properties
Names and Identifiers
-
- 5-((5-(4-nitrophenyl)furan-2-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione
- 5-[5-(4-Nitro-phenyl)-furan-2-ylmethylene]-pyrimidine-2,4,6-trione
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[[5-(4-nitrophenyl)-2-furanyl]methylene]-
- 5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione
- AKOS000362121
- SR-01000634035-1
- 153854-74-1
- CCG-44184
- 5-[(5-{4-nitrophenyl}-2-furyl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione
- HMS2043D03
- AG-690/33778013
- 5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-1,3-diazinane-2,4,6-trione
- SCHEMBL5163906
- AKOS005631414
- 5-{[5-(4-nitrophenyl)-2-furyl]methylidene}hexahydropyrimidine-2,4,6-trione
- CBDivE_008560
- F0862-0015
-
- Inchi: 1S/C15H9N3O6/c19-13-11(14(20)17-15(21)16-13)7-10-5-6-12(24-10)8-1-3-9(4-2-8)18(22)23/h1-7H,(H2,16,17,19,20,21)
- InChI Key: XQNRAQXFEPZQCH-UHFFFAOYSA-N
- SMILES: C1(=O)NC(=O)/C(=C\C2=CC=C(C3=CC=C([N+]([O-])=O)C=C3)O2)/C(=O)N1
Computed Properties
- Exact Mass: 327.04913502g/mol
- Monoisotopic Mass: 327.04913502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 134Ų
Experimental Properties
- Density: 1.517±0.06 g/cm3(Predicted)
- pka: 6.85±0.20(Predicted)
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0862-0015-2μmol |
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione |
153854-74-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0862-0015-5μmol |
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione |
153854-74-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0862-0015-10μmol |
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione |
153854-74-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0862-0015-1mg |
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione |
153854-74-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0862-0015-2mg |
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione |
153854-74-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0862-0015-3mg |
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione |
153854-74-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0862-0015-4mg |
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione |
153854-74-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0862-0015-5mg |
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione |
153854-74-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0862-0015-10mg |
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione |
153854-74-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione
Introduction to 5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione and Its Significance in Chemical Biology
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, 5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione, with a CAS number of 153854-74-1, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research in the field of medicinal chemistry.
The molecular structure of 5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione is characterized by a fused system of furan and diazinane rings, which are connected through a methylene bridge. The presence of a nitro group at the 4-position of the phenyl ring enhances its reactivity and potential biological interactions. This structural motif has been extensively studied for its ability to modulate various biological pathways, particularly those involving enzyme inhibition and receptor binding.
In recent years, there has been a growing interest in the development of small molecule inhibitors targeting key enzymes involved in cancer metabolism. 5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione has shown potential as an inhibitor of enzymes such as lactate dehydrogenase (LDH) and pyruvate kinase (PK), which are crucial in the glycolytic pathway. Elevated levels of these enzymes are often observed in cancer cells, making them attractive targets for therapeutic intervention. Studies have demonstrated that this compound can effectively disrupt tumor metabolism by inhibiting key enzymes involved in this pathway.
The pharmacological activity of 5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione has been further explored in preclinical models. Research indicates that it exhibits significant anti-proliferative effects on various cancer cell lines. The compound's ability to induce apoptosis and inhibit cell cycle progression has been attributed to its interaction with specific intracellular targets. Additionally, its low toxicity profile makes it a promising candidate for further development into a novel chemotherapeutic agent.
The synthesis of 5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between furan derivatives and diazinane precursors under controlled conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of the synthesis. These methods not only improve the overall yield but also minimize the formation of unwanted byproducts.
The analytical characterization of 5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione has been conducted using various spectroscopic techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have confirmed the structural integrity of the compound and provided insights into its molecular interactions. High-resolution NMR spectra have revealed detailed information about the chemical environment of each atom in the molecule, while MS analysis has confirmed its molecular weight and fragmentation patterns.
In conclusion, 5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of cancer metabolism continues to evolve, compounds like this one hold great potential for the discovery of novel therapeutic strategies.
153854-74-1 (5-{[5-(4-nitrophenyl)furan-2-yl]methylidene}-1,3-diazinane-2,4,6-trione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)